(R)-BoroAlg(+)-Pinanediol-hydrochloride
Overview
Description
(R)-BoroAlg(+)-Pinanediol-hydrochloride is a chiral boron-containing compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is synthesized using a specific method that involves the reaction of pinanediol with a boron reagent.
Mechanism Of Action
The mechanism of action of (R)-BoroAlg(+)-Pinanediol-hydrochloride is not fully understood. However, it is believed that the boron atom in the compound plays a crucial role in its catalytic activity. The boron atom is thought to coordinate with the substrate, leading to the formation of an intermediate that undergoes further reactions to form the desired product.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of (R)-BoroAlg(+)-Pinanediol-hydrochloride. However, studies have shown that it is a relatively safe compound with low toxicity levels.
Advantages And Limitations For Lab Experiments
One of the main advantages of using (R)-BoroAlg(+)-Pinanediol-hydrochloride in lab experiments is its high selectivity and enantioselectivity. This compound has been shown to produce chiral compounds with high levels of selectivity, making it a valuable tool in organic synthesis. However, one of the limitations of using this compound is its high cost, which can make it difficult to use in large-scale experiments.
Future Directions
Despite its potential applications, there is still much that is not understood about (R)-BoroAlg(+)-Pinanediol-hydrochloride. Future research should focus on elucidating its mechanism of action and exploring its potential applications in other chemical reactions. Additionally, further research should be conducted to optimize the synthesis method and reduce the cost of this compound.
Scientific Research Applications
(R)-BoroAlg(+)-Pinanediol-hydrochloride has various scientific research applications. It has been used in the synthesis of chiral compounds, specifically in the asymmetric reduction of ketones. It has also been used in the preparation of chiral boronates and boronic acids, which are important intermediates in organic synthesis. Additionally, it has been used as a catalyst in various chemical reactions, including the Suzuki-Miyaura cross-coupling reaction.
properties
IUPAC Name |
(1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]but-3-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24BNO2.ClH/c1-5-6-12(16)15-17-11-8-9-7-10(13(9,2)3)14(11,4)18-15;/h5,9-12H,1,6-8,16H2,2-4H3;1H/t9-,10-,11+,12-,14-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHFNOPSAXRAGSD-AKDYBRCWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC=C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)[C@H](CC=C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25BClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00719327 |
Source
|
| Record name | (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]but-3-en-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00719327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-BoroAlg(+)-Pinanediol-hydrochloride | |
CAS RN |
319009-90-0 |
Source
|
| Record name | (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]but-3-en-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00719327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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